1,2-Dimethyl-3,4,5-trinitrobenzene

• CAS No.: 67297-26-1
• Molecular Formula: C8H7N3O6
• Molecular Weight: 241.16 g/mol
• IUPAC Name: 1,2-dimethyl-3,4,5-trinitrobenzene
• InChI: InChI=1S/C8H7N3O6/c1-4-3-6(9(12)13)8(11(16)17)7(5(4)2)10(14)15/h3H,1-2H3
• InChI Key: XHTWJVXQFKLDJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Description

1,2-Dimethyl-3,4,5-trinitrobenzene is a nitroaromatic compound with a benzene ring substituted by two methyl groups at the 1 and 2 positions and three nitro groups at the 3, 4, and 5 positions. This arrangement of substituents creates a highly electron-deficient aromatic system due to the strong electron-withdrawing nature of the nitro groups. Such compounds are typically studied for their explosive properties, stability, and synthesis challenges.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key Compounds for Comparison:

• 2,4,6-Trinitrotoluene (TNT) : A methyl group at position 2 and nitro groups at positions 1, 3, and 5 .
• 1,3,5-Trinitrobenzene (TNB): No methyl groups; nitro groups at positions 1, 3, and 5.
• Tecnazene (1,2,4,5-Tetrachloro-3-nitrobenzene) : A chlorinated nitrobenzene derivative used as a pesticide .

Substituent Effects:

• However, the asymmetric nitro placement in the target compound (3,4,5 vs.
• Methyl Groups : The two methyl groups in 1,2-Dimethyl-3,4,5-trinitrobenzene introduce steric hindrance, which could complicate synthesis (e.g., nitration of o-xylene) compared to TNT’s single methyl group. Methyl groups may also increase solubility in organic solvents relative to TNB.

Physical and Chemical Properties (Inferred)

Property	1,2-Dimethyl-3,4,5-trinitrobenzene (Inferred)	2,4,6-TNT	1,3,5-Trinitrobenzene
Melting Point	Likely lower than TNT (steric hindrance)	80°C	122°C
Detonation Velocity	Potentially higher (more nitro groups)	~6,900 m/s	~7,300 m/s
Sensitivity	Higher sensitivity (asymmetric structure)	Moderate	High
Synthesis	Nitration of 1,2-dimethylbenzene (challenging due to steric effects)	Nitration of toluene	Direct nitration of benzene

Notes:

• The density of 1,2-Dimethyl-3,4,5-trinitrobenzene is expected to be comparable to TNT (~1.65 g/cm³) but lower than TNB (~1.76 g/cm³) due to methyl group bulk.
• Thermal Stability : Reduced symmetry may lower thermal stability compared to TNT, which benefits from a symmetric structure favoring stable crystal formation.